Cas no 2171676-93-8 (9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2171676-93-8
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6023618
• PubChem ID: 165876229
• Update Time: 2025-07-15

9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane
• 2171676-93-8
• EN300-1647053
• 9-methyl-5-[(propan-2-yloxy)methyl]-1-oxa-4,9-diazaspiro[5.5]undecane

• Inchi： 1S/C13H26N2O2/c1-11(2)16-10-12-13(17-9-6-14-12)4-7-15(3)8-5-13/h11-12,14H,4-10H2,1-3H3
• InChI Key： KOSQIEBHEATCIX-UHFFFAOYSA-N
• SMILES： O1CCNC(COC(C)C)C21CCN(C)CC2

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.7Ų

Additional information on 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2171676-93-8)

9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane, identified by its Chemical Abstracts Service (CAS) number 2171676-93-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, characterized by an oxygen atom and two nitrogen atoms forming a heterocyclic framework, presents a unique scaffold that has been explored for its potential biological activities and synthetic utility.

The compound belongs to the spirocyclic class of molecules, which are known for their rigid three-dimensional structures and often exhibit enhanced binding affinity to biological targets. The presence of both oxygen and nitrogen heteroatoms in the spirocycle introduces multiple sites for functionalization, making it a versatile platform for drug discovery. Specifically, the 9-methyl substituent and the 5-(propan-2-yloxy)methyl group contribute to the molecule's complexity and may influence its pharmacokinetic properties, solubility, and overall bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the 1-oxa-4,9-diazaspiro5.5undecane core may interact with biological targets through hydrogen bonding networks, hydrophobic interactions, and π-stacking effects. These interactions are critical for modulating enzyme activity or receptor binding, which are key mechanisms in drug development.

The pharmaceutical industry has increasingly focused on heterocyclic compounds due to their broad spectrum of biological activities. For instance, spirocyclic oxazolidinones have been reported to exhibit antimicrobial properties, while diazaspiro compounds have shown promise in anti-inflammatory and anticancer research. The CAS No. 2171676-93-8 identifier ensures unambiguous characterization of this compound, facilitating its use in both academic research and industrial applications.

In vitro studies have begun to explore the potential of 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane as a lead compound for further medicinal chemistry optimization. Researchers have highlighted the importance of balancing steric hindrance with electronic properties to enhance target engagement. The spirocyclic nature of the molecule provides a stable core that can be modified without compromising its overall conformational integrity.

One particularly intriguing aspect of this compound is its structural similarity to known bioactive molecules. For example, derivatives of spirooxazolidinones have been investigated for their role in protease inhibition, which is relevant to diseases such as Alzheimer's and cancer. The 9-methyl group may serve as a handle for further derivatization, allowing chemists to fine-tune pharmacological profiles while retaining the core spirocycle's advantages.

The synthesis of 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2171676-93-8) presents both challenges and opportunities for synthetic chemists. The spirocyclic bond formation typically requires precise control over reaction conditions to avoid side products. However, recent methodologies involving transition-metal catalysis have improved yields and selectivity in constructing such complex frameworks.

From a regulatory perspective, compounds like this one must undergo rigorous testing to assess their safety and efficacy before moving into clinical trials. The propan-2-yloxy)methyl moiety raises questions about metabolic stability and potential toxicity pathways, which are critical considerations in drug development pipelines.

The broader significance of this compound lies in its representation of a new class of pharmacophores that could be leveraged across multiple therapeutic areas. As research continues to uncover novel biological targets and mechanisms of action, molecules like 9-methyl-5-(propan-2-yloxy)methyl-1-oxa-4,9-diazaspiro5.5undecane will serve as valuable starting points for innovation.

In conclusion,CAS No 2171676 - 93 - 8 identifies a structurally unique compound with potential applications in pharmaceutical research. Its spirocyclic architecture combined with functional groups such as 9-methyl and (propan - 2 - yloxy)methyl offers a rich foundation for designing next-generation therapeutics.